Cas no 1210707-96-2 (4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide)

• Product Name: 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide
• CAS No: 1210707-96-2
• MF: C₂₄H₂₀FN₃O₂S
• MW: 433.49790763855
• CID: 5473770
• PubChem ID: 45529656
• Update Time: 2025-06-07

4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F5069-0504
• 1-(4-fluorophenyl)-N-(2-methylsulfanylphenyl)-4-phenylmethoxypyrazole-3-carboxamide
• 1210707-96-2
• 4-(benzyloxy)-1-(4-fluorophenyl)-N-(2-(methylthio)phenyl)-1H-pyrazole-3-carboxamide
• 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C24H20FN3O2S/c1-31-22-10-6-5-9-20(22)26-24(29)23-21(30-16-17-7-3-2-4-8-17)15-28(27-23)19-13-11-18(25)12-14-19/h2-15H,16H2,1H3,(H,26,29)
• InChI Key： RLBGRXWGLQCAOS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C1C(=CN(C2C=CC(=CC=2)F)N=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 433.12602622g/mol
• Monoisotopic Mass: 433.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide

Professional Introduction to Compound with CAS No. 1210707-96-2 and Product Name: 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide

The compound with the CAS number 1210707-96-2 and the product name 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrazole core, fluoro-substituted aromatic rings, and functional groups such as benzyloxy and methylsulfanyl, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for the development of novel therapeutic agents. The specific substitution pattern in 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide enhances its pharmacological profile, potentially enabling it to interact with target proteins in a highly selective manner. This compound has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases.

The fluoro-substituent at the 4-position of the phenyl ring is a critical feature that influences the compound's bioavailability and binding affinity. Fluorine atoms are frequently incorporated into pharmaceutical molecules due to their ability to enhance metabolic stability, improve binding interactions with biological targets, and increase lipophilicity. In the context of 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide, the fluorine atom likely contributes to its favorable pharmacokinetic properties, making it a promising candidate for further development.

The benzyloxy group at the 4-position of the pyrazole ring introduces a hydrophobic moiety that can enhance membrane permeability and improve oral bioavailability. Additionally, the methylsulfanyl group at the 2-position of the phenyl ring may contribute to hydrogen bonding interactions with biological targets, further stabilizing the compound's binding affinity. These structural elements collectively contribute to the compound's unique pharmacological profile and make it an attractive candidate for drug development.

Recent studies have demonstrated that pyrazole derivatives can exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, research has shown that compounds with similar structural motifs can inhibit enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammation. Additionally, some pyrazole derivatives have been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide has shown promise in preclinical studies as a potential inhibitor of these enzymes and pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group must be carefully optimized to maintain structural integrity and biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its purity.

In terms of biological evaluation, 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide has been tested for its activity against various biological targets. Initial studies have shown that it exhibits significant inhibitory effects on COX-2 and LOX enzymes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary cell-based assays have indicated that this compound can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways involved in cell survival. These findings underscore its potential as a lead compound for further development into a therapeutic agent.

The pharmacokinetic properties of 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide have also been evaluated using in vitro models. These studies have provided insights into its absorption, distribution, metabolism, excretion (ADME) profile, which is critical for determining its suitability for clinical development. The compound has demonstrated favorable oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for once-daily dosing regimens if further optimized.

Future research directions include exploring the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, more extensive preclinical studies are needed to assess its safety profile and efficacy in animal models before human clinical trials can be initiated.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide exemplifies how structural innovation can lead to compounds with significant therapeutic potential. By leveraging advances in synthetic chemistry and computational biology, researchers are able to design molecules with tailored properties that can address unmet medical needs more effectively than traditional approaches.

In conclusion, 4-(benzyloxy)-1-(4-fluorophenyl)-N-[2-(methylsulfanyl)phenyl]-1H-pyrazole-3-carboxamide represents a promising candidate for further development as a therapeutic agent based on its unique structural features and preliminary biological activity. Continued research efforts will be essential to fully realize its potential in treating various diseases associated with inflammation, cancer progression, and neurodegeneration.